Cas no 2137678-13-6 (1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-methylcyclobutyl)-, 1,1-dimethylethyl ester)

• Product Name: 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-methylcyclobutyl)-, 1,1-dimethylethyl ester
• CAS No: 2137678-13-6
• MF: C₁₂H₁₉N₃O₂
• MW: 237.298162698746
• CID: 5297764
• Update Time: 2025-07-21

1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-methylcyclobutyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-methylcyclobutyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H19N3O2/c1-11(2,3)17-10(16)8-9(14-15-13-8)12(4)6-5-7-12/h5-7H2,1-4H3,(H,13,14,15)
• InChI Key： FARHSVACBNYLMR-UHFFFAOYSA-N
• SMILES： N1C(C(OC(C)(C)C)=O)=C(C2(C)CCC2)N=N1

Additional information on 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-methylcyclobutyl)-, 1,1-dimethylethyl ester

Introduction to 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-methylcyclobutyl)-, 1,1-dimethylethyl ester (CAS No. 2137678-13-6) and Its Emerging Applications in Chemical Biology

The compound 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-methylcyclobutyl)-, 1,1-dimethylethyl ester, identified by the CAS number 2137678-13-6, represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This molecule, featuring a triazole core appended with a bulky 1-methylcyclobutyl group and an isobutyl ester moiety, has garnered attention in recent years due to its unique structural features and promising biological activities. The triazole ring, a well-established pharmacophore in medicinal chemistry, is renowned for its ability to modulate enzyme inhibition and receptor binding. In this context, the introduction of a methylcyclobutyl substituent at the 4-position of the triazole ring introduces steric constraints that can fine-tune binding interactions with biological targets.

The ester functionality at the 5-position of the triazole ring not only contributes to the compound's solubility profile but also serves as a versatile handle for further chemical modifications. This dual functionality makes the compound an attractive scaffold for designing novel therapeutic agents. Recent studies have highlighted the potential of such triazole derivatives in addressing various therapeutic challenges, particularly in oncology and anti-inflammatory applications. The steric bulk provided by the 1-methylcyclobutyl group is particularly noteworthy, as it can enhance binding affinity while minimizing off-target effects—a critical consideration in drug development.

One of the most compelling aspects of this compound is its reported activity as an inhibitor of specific kinases implicated in cancer progression. Kinases are enzymes that play a central role in cell signaling pathways, and their dysregulation is frequently observed in malignancies. By targeting these kinases, compounds like 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-methylcyclobutyl)-, 1,1-dimethylethyl ester (CAS No. 2137678-13-6) offer a rational approach to modulate aberrant signaling networks. Preliminary in vitro studies have demonstrated promising inhibitory effects on several oncogenic kinases without significant toxicity toward normal cells. This selectivity is attributed to the precise steric and electronic properties of the triazole scaffold and its substituents.

The incorporation of the dimethylethyl ester group further enhances the compound's metabolic stability and bioavailability—key factors for successful drug candidates. This modification ensures that the molecule can traverse biological membranes efficiently while resisting rapid degradation by esterases. Such features are particularly valuable in designing long-acting therapeutic agents that require fewer dosing regimens. Furthermore, the structural rigidity imparted by the cyclobutyl moiety helps maintain optimal conformational alignment with target proteins during binding interactions.

Advances in computational chemistry have enabled more sophisticated virtual screening approaches to identify potential drug candidates like 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-methylcyclobutyl)-, 1,1-dimethylethyl ester (CAS No. 2137678-13-6). Molecular docking simulations have revealed that this compound interacts with kinase active sites through multiple hydrogen bonds and hydrophobic interactions. The methylcyclobutyl group occupies critical hydrophobic pockets within the kinase pocket, while the triazole ring forms essential hydrogen bonds with acidic residues. These interactions are predicted to be highly specific to target kinases while minimizing cross-reactivity with other enzymes.

In vivo studies have complemented these findings by demonstrating favorable pharmacokinetic profiles and preliminary efficacy in animal models of cancer. The compound exhibits moderate oral bioavailability and prolonged circulation time due to its lipophilic nature and metabolic stability. Notably, it does not induce significant liver toxicity or hematologic abnormalities at therapeutic doses—a critical consideration for any potential clinical candidate. These preclinical data support further development efforts aimed at exploring its therapeutic potential in human trials.

The versatility of 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-methylcyclobutyl)-, 1,1-dimethylethyl ester (CAS No. 2137678-13-6) extends beyond oncology applications; it has also shown promise as an anti-inflammatory agent. Inflammatory processes are implicated in numerous chronic diseases beyond cancer—including neurodegenerative disorders and cardiovascular pathologies. By modulating inflammatory signaling pathways through kinase inhibition or other mechanisms yet to be fully elucidated,” this compound may offer broad therapeutic utility.

Recent research has also explored synthetic strategies for generating analogs of this molecule with enhanced potency or selectivity. Functional group transformations such as nucleophilic substitution reactions on the triazole ring or modifications of the ester moiety have yielded novel derivatives with improved pharmacological profiles.” These efforts underscore how structural optimization can refine initial leads into viable drug candidates—a hallmark of modern medicinal chemistry approaches.

The growing interest in heterocyclic compounds like triazoles underscores their importance as privileged scaffolds in drug discovery.” The unique electronic properties conferred by nitrogen atoms within these rings enable diverse interactions with biological targets—making them indispensable tools for medicinal chemists seeking innovative solutions to unmet medical needs.” As research continues into new synthetic methodologies” computational techniques” and preclinical models,” compounds like CAS No.,2137678–13–6 will undoubtedly play an increasingly significant role” shaping future therapeutics across multiple disease domains.